Cas no 61738-47-4 (2-(propan-2-yl)benzene-1-sulfonyl Chloride)

• Product Name: 2-(propan-2-yl)benzene-1-sulfonyl Chloride
• CAS No: 61738-47-4
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 467914
• PubChem ID: 12916482
• Update Time: 2025-04-19

2-(propan-2-yl)benzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-(1-methylethyl)-
• 2-propan-2-ylbenzenesulfonyl chloride
• 61738-47-4
• isopropylphenylsulfonyl chloride
• EN300-171757
• CS-0236542
• 2-(Propan-2-yl)benzene-1-sulfonyl chloride
• SCHEMBL1415493
• DTXSID30512883
• 2-Isopropylbenzenesulfonyl chloride
• AKOS009145508
• 2-(Propan-2-yl)benzene-1-sulfonylchloride
• AT12640
• VHORYVBOBIUIDS-UHFFFAOYSA-N
• 2-(propan-2-yl)benzene-1-sulfonyl Chloride

• Inchi： 1S/C9H11ClO2S/c1-7(2)8-5-3-4-6-9(8)13(10,11)12/h3-7H,1-2H3
• InChI Key： VHORYVBOBIUIDS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 218.01693
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides